Cas no 2138805-97-5 (tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate
• CAS No: 2138805-97-5
• MF: C₁₉H₂₇N₃O₄
• MW: 361.435384988785
• CID: 5907216
• PubChem ID: 165488519
• Update Time: 2025-10-29

tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate
• EN300-1165128
• 2138805-97-5
• tert-butyl 4-{4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]pyridin-2-yl}piperazine-1-carboxylate

• Inchi： 1S/C19H27N3O4/c1-5-25-17(23)7-6-15-8-9-20-16(14-15)21-10-12-22(13-11-21)18(24)26-19(2,3)4/h6-9,14H,5,10-13H2,1-4H3/b7-6+
• InChI Key： AAJJTKJOOGVRLZ-VOTSOKGWSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(/C=C/C(=O)OCC)C=CN=2)CC1)=O

Computed Properties

• Exact Mass: 361.20015635g/mol
• Monoisotopic Mass: 361.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72Ų

Additional information on tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate

Comprehensive Guide to tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate (CAS No. 2138805-97-5)

tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate (CAS No. 2138805-97-5) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are pivotal in drug discovery and development. With its unique molecular structure, it serves as a key intermediate in synthesizing bioactive molecules, making it highly valuable in medicinal chemistry.

The compound features a tert-butyl carboxylate group and an ethoxy carbonyl functionality, which contribute to its stability and reactivity. Researchers often utilize tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate in the design of novel therapeutic agents, particularly in targeting neurological and inflammatory pathways. Its CAS number 2138805-97-5 ensures precise identification in scientific literature and commercial catalogs.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug formulation. The E-configuration of the propenyl group in this molecule enhances its binding affinity to biological targets, a feature often explored in structure-activity relationship (SAR) studies. This aligns with the growing interest in small-molecule inhibitors and kinase modulators, which are hot topics in pharmaceutical research.

From a synthetic perspective, tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate is synthesized via multi-step organic reactions, including condensation and protection-deprotection strategies. Its purity and yield are critical for downstream applications, prompting innovations in green chemistry and catalytic processes to optimize production.

The compound's role extends to high-throughput screening (HTS) and combinatorial chemistry, where it aids in identifying lead compounds for diseases like cancer and autoimmune disorders. Researchers frequently search for "piperazine derivatives in drug discovery" or "CAS 2138805-97-5 applications," reflecting its relevance in cutting-edge science.

Market trends indicate a rising preference for custom synthesis of such intermediates, driven by the need for tailor-made pharmaceuticals. Companies specializing in contract research organizations (CROs) often list tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate in their portfolios, catering to global R&D demands.

In conclusion, tert-butyl 4-{4-(1E)-3-ethoxy-3-oxoprop-1-en-1-ylpyridin-2-yl}piperazine-1-carboxylate (CAS No. 2138805-97-5) exemplifies the intersection of chemistry and medicine. Its structural features and applications position it as a cornerstone in modern drug development, resonating with trends like precision medicine and AI-driven molecular design. For researchers and suppliers, understanding this compound's potential is essential for advancing therapeutic innovations.